(NE)-N-carbamothioylimino-1-(3-chlorophenyl)-4-methoxy-5-[2-(4-nitroph enyl)hydrazinyl]pyrazole-3-ca
(NE)-N-carbamothioylimino-1-(3-chlorophenyl)-4-methoxy-5-[2-(4-nitroph enyl)hydrazinyl]pyrazole-3-ca
Brand Name:
Vulcanchem
CAS No.:
172701-57-4
VCID:
VC0070167
InChI:
InChI=1S/C18H15ClN8O4S/c1-31-15-14(17(28)23-24-18(20)32)25-26(13-4-2-3-10(19)9-13)16(15)22-21-11-5-7-12(8-6-11)27(29)30/h2-9,21-22H,1H3,(H2,20,32)
SMILES:
COC1=C(N(N=C1C(=O)N=NC(=S)N)C2=CC(=CC=C2)Cl)NNC3=CC=C(C=C3)[N+](=O)[O-]
Molecular Formula:
C18H15ClN8O4S
Molecular Weight:
474.9 g/mol
(NE)-N-carbamothioylimino-1-(3-chlorophenyl)-4-methoxy-5-[2-(4-nitroph enyl)hydrazinyl]pyrazole-3-ca
CAS No.: 172701-57-4
Main Products
VCID: VC0070167
Molecular Formula: C18H15ClN8O4S
Molecular Weight: 474.9 g/mol
![(NE)-N-carbamothioylimino-1-(3-chlorophenyl)-4-methoxy-5-[2-(4-nitroph enyl)hydrazinyl]pyrazole-3-ca - 172701-57-4](/images/no_structure.jpg)
| CAS No. | 172701-57-4 |
|---|---|
| Product Name | (NE)-N-carbamothioylimino-1-(3-chlorophenyl)-4-methoxy-5-[2-(4-nitroph enyl)hydrazinyl]pyrazole-3-ca |
| Molecular Formula | C18H15ClN8O4S |
| Molecular Weight | 474.9 g/mol |
| IUPAC Name | N-carbamothioylimino-1-(3-chlorophenyl)-4-methoxy-5-[2-(4-nitrophenyl)hydrazinyl]pyrazole-3-carboxamide |
| Standard InChI | InChI=1S/C18H15ClN8O4S/c1-31-15-14(17(28)23-24-18(20)32)25-26(13-4-2-3-10(19)9-13)16(15)22-21-11-5-7-12(8-6-11)27(29)30/h2-9,21-22H,1H3,(H2,20,32) |
| Standard InChIKey | APOQMYLFNYCBGJ-UHFFFAOYSA-N |
| Isomeric SMILES | COC1=C(N(N=C1C(=O)N=NC(=S)N)C2=CC(=CC=C2)Cl)NNC3=CC=C(C=C3)[N+](=O)[O-] |
| SMILES | COC1=C(N(N=C1C(=O)N=NC(=S)N)C2=CC(=CC=C2)Cl)NNC3=CC=C(C=C3)[N+](=O)[O-] |
| Canonical SMILES | COC1=C(N(N=C1C(=O)N=NC(=S)N)C2=CC(=CC=C2)Cl)NNC3=CC=C(C=C3)[N+](=O)[O-] |
| Synonyms | (NE)-N-carbamothioylimino-1-(3-chlorophenyl)-4-methoxy-5-[2-(4-nitroph enyl)hydrazinyl]pyrazole-3-carboxamide |
| PubChem Compound | 9588948 |
| Last Modified | Nov 09 2021 |
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